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indole-2-carboxylic acid (DHICA)

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,6-Dihydroxy-1H-indole-2-carboxylic acid (DHICA) is a crucial intermediate in the
biosynthesis of eumelanin, the dark pigment responsible for coloration in human skin, hair, and
eyes. It is not typically found in significant quantities as a free monomer in tissues. Instead, it is
oxidatively polymerized and incorporated into the complex structure of eumelanin. This guide
provides a comprehensive overview of the natural occurrence of DHICA as a key unit within the
eumelanin polymer and details the established methods for its analysis, which involve the
isolation of melanin followed by chemical degradation.

Natural Occurrence of 5,6-Dihydroxy-1H-indole-2-
carboxylic acid

DHICA is a dihydroxyindole that serves as a primary building block of eumelanin, alongside
5,6-dihydroxyindole (DHI). It is formed from the enzymatic tautomerization of dopachrome, a
downstream product of L-DOPA in the melanogenesis pathway. The enzyme responsible for
this conversion is dopachrome tautomerase (DCT), also known as tyrosinase-related protein 2
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(TYRP2).[1][2] The ratio of DHICA to DHI within the eumelanin polymer is a significant factor in
determining the properties of the melanin, including its color and antioxidant capacity.

The natural abundance of DHICA is therefore understood in the context of its proportion within
the eumelanin polymer in various biological sources. Quantitative analysis has revealed
varying DHICA content depending on the species and tissue type.

Data Presentation: Proportion of DHICA-derived Units in
Eumelanin

The following table summarizes the estimated proportion of DHICA-derived units in eumelanin
from various natural sources. This data is primarily obtained through chemical degradation of
isolated melanin followed by analysis of specific degradation products.

Percentage of
Biological Source Organism DHICA-derived Reference
Units in Eumelanin

Hair Human (Caucasian) 19.2% - 41.8% [3]
Hair Human (Oriental) 19.2% - 41.8% [3]
Hair Mouse 58.8% - 98.3% [3]
Hair Hamster 58.8% - 98.3% [3]
Melanoma Cells Mouse High Proportion [3]
Skin Human ~41% [41[5]
Eye (Tapetum Sea Catfish (Arius Predominantly DHICA
Lucidum) felis) oligomers [eIL7]

] ) Cuttlefish (Sepia
Sepia Melanin S ~75% [8]
officinalis)

Signaling Pathway: Eumelanin Biosynthesis

The formation of DHICA is an integral step in the eumelanin biosynthesis pathway, which
occurs within specialized organelles called melanosomes in melanocytes. The pathway is
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initiated from the amino acid L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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